![molecular formula C17H21N3O4 B3015400 N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide CAS No. 2310143-68-9](/img/structure/B3015400.png)
N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H21N3O4 and its molecular weight is 331.372. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic and Pharmacokinetic Research
One of the primary focuses in the research involving N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide is understanding its metabolism and disposition within the human body. A study highlighted the metabolism of a related compound, [14C]SB-649868, an orexin 1 and 2 receptor antagonist, revealing insights into its metabolic pathways and elimination. This research indicates that such compounds are extensively metabolized, with principal routes involving oxidation and the presence of more slowly cleared metabolites, suggesting implications for their pharmacokinetic properties and therapeutic efficacy (Renzulli et al., 2011).
Therapeutic Potential and Drug Development
The research also extends to exploring the therapeutic potential and efficacy of compounds with similar structures in various clinical applications. For example, studies on compounds like DACA (N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide) have shown promising results in cancer treatment, demonstrating the importance of understanding their metabolic fate and pharmacokinetics in cancer patients undergoing clinical trials (Schofield et al., 1999). Such research is crucial for drug development processes, helping to optimize dosing regimens and enhance therapeutic outcomes.
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-4-(2,4-dioxo-1,3-oxazolidin-3-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4/c1-11-3-4-13(9-12(11)2)18-16(22)19-7-5-14(6-8-19)20-15(21)10-24-17(20)23/h3-4,9,14H,5-8,10H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUEFPWLNCGWWCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)N3C(=O)COC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.